ethyl 3-benzyl-1-(3-isoxazolylmethyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-benzyl-1-(1,2-oxazol-3-ylmethyl)piperidine-3-carboxylate
• InChI: InChI=1S/C19H24N2O3/c1-2-23-18(22)19(13-16-7-4-3-5-8-16)10-6-11-21(15-19)14-17-9-12-24-20-17/h3-5,7-9,12H,2,6,10-11,13-15H2,1H3
• InChI Key: GUSVEXOQPCQBSP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)CC2=NOC=C2)CC3=CC=CC=C3
• Molecular Formula: C19H24N2O3
• Molecular Weight: 328.4 g/mol

Description

Ethyl 3-benzyl-1-(3-isoxazolylmethyl)-3-piperidinecarboxylate, also known as EBPC, is a chemical compound that has been used in scientific research for its potential therapeutic properties. This compound belongs to the class of piperidinecarboxylates, which have shown promising results in the field of drug discovery.

Mechanism of Action

The mechanism of action of ethyl 3-benzyl-1-(3-isoxazolylmethyl)-3-piperidinecarboxylate involves its interaction with the dopamine transporter, which is responsible for the reuptake of dopamine in the brain. ethyl 3-benzyl-1-(3-isoxazolylmethyl)-3-piperidinecarboxylate binds to the transporter and prevents the reuptake of dopamine, leading to an increase in dopamine levels in the brain. This mechanism has been studied for its potential therapeutic properties in the treatment of addiction and other psychiatric disorders.
Biochemical and Physiological Effects:
ethyl 3-benzyl-1-(3-isoxazolylmethyl)-3-piperidinecarboxylate has been shown to have a variety of biochemical and physiological effects in scientific studies. It has been shown to increase dopamine levels in the brain, which can lead to an increase in reward-seeking behavior. Additionally, ethyl 3-benzyl-1-(3-isoxazolylmethyl)-3-piperidinecarboxylate has been shown to have anticonvulsant and neuroprotective properties, making it a promising compound for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 3-benzyl-1-(3-isoxazolylmethyl)-3-piperidinecarboxylate in lab experiments is its high purity and stability, which allows for accurate and reliable results. Additionally, ethyl 3-benzyl-1-(3-isoxazolylmethyl)-3-piperidinecarboxylate has been shown to have a variety of potential therapeutic properties, making it a valuable compound for drug discovery. However, one limitation of using ethyl 3-benzyl-1-(3-isoxazolylmethyl)-3-piperidinecarboxylate in lab experiments is its limited solubility, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are many potential future directions for the study of ethyl 3-benzyl-1-(3-isoxazolylmethyl)-3-piperidinecarboxylate. One direction is the development of new compounds based on the structure of ethyl 3-benzyl-1-(3-isoxazolylmethyl)-3-piperidinecarboxylate, which may have improved therapeutic properties. Additionally, further research is needed to fully understand the mechanism of action of ethyl 3-benzyl-1-(3-isoxazolylmethyl)-3-piperidinecarboxylate and its potential therapeutic applications. Finally, more studies are needed to determine the safety and efficacy of ethyl 3-benzyl-1-(3-isoxazolylmethyl)-3-piperidinecarboxylate in humans, which may lead to its eventual use as a therapeutic drug.

Scientific Research Applications

Ethyl 3-benzyl-1-(3-isoxazolylmethyl)-3-piperidinecarboxylate has been studied for its potential therapeutic properties in various scientific fields, including neuroscience, pharmacology, and medicinal chemistry. It has been shown to have an inhibitory effect on the dopamine transporter, which is a target for the treatment of addiction and other psychiatric disorders. Additionally, ethyl 3-benzyl-1-(3-isoxazolylmethyl)-3-piperidinecarboxylate has been studied for its potential anticonvulsant and neuroprotective properties, making it a promising compound for the treatment of neurological disorders.